Cas no 2870-32-8 (Chrysophenine (Technical Grade))

Chrysophenine (Technical Grade) structure

2870-32-8 structure

Product Name:Chrysophenine (Technical Grade)

CAS No:2870-32-8

MF:C₃₀H₂₆N₄Na₂O₈S₂

MW:680.658986568451

MDL:MFCD00007488

CID:43507

PubChem ID:87565645

Update Time:2025-04-18

Chrysophenine (Technical Grade) Chemical and Physical Properties

Names and Identifiers

- Chrysophenine
- C.I. 24895
- Direct Yellow 12
- chrysophenine (C.I. 24895)
- Benzol Yellow LG
- Chrysophenin
- Chrysophenin G
- Chrysophenin NS
- ChrysophenineG
- DirectyellowG
- DirectYellowGX
- Pyrazol Yellow
- Disodium 4,4'-bis[(4-ethoxyphenyl)azo]stilbene-2,2'-disulphonate
- Kayaku Chrysophenine GX
- Mitsui Chrysophenine G No. 400
- sodium (E)-6,6'-((E)-ethene-1,2-diyl)bis(3-((E)-(4-ethoxyphenyl)diazenyl)benzenesulfonate)
- Fixanol Yellow 3G
- Chrysophenine Extra
- Kayaku Chrysophenine GE
- CI 24895
- NSC 47745
- Sodium 6,6'-(ethene-1,2-diyl)bis(3-((4-ethoxyphenyl)diazenyl)benzenesulfonate)
- 8Q5531T139
- Chrysophenine G Extra
- DIRECT YELLOW 12 [INCI]
- Chrysophenine (Technical Grade)
- 4,4'-Bis((p-ethoxyphenyl)azo)-2,2'-stilbenesulfonic acid disodium salt
- NSC 6178
- NSC-47745
- Chrome Leather Yellow CH
- Direct Yellow CHD
- Diphenyl Chrysoine 3GP
- MFCD00007488
- Diphenyl Chrysoine 3G
- Calcomine Brilliant Yellow
- Chrysophenine NS
- Nylomine Acid Yellow C-4R
- 2,2'-(1,2-Ethenediyl)bis(5-((4-ethoxyphenyl)azo)benzenesulfonic acid), disodium salt
- UNII-8Q5531T139
- Shikiso Chrysophenine GX
- Mitsui Chrysophenine G
- NCGC00255536-01
- CAS-2870-32-8
- Erie Yellow Y
- Benzo Yellow LG
- DIRECT YELLOW 12
- Q4501376
- Pontamine Yellow CH
- Mitsui Chrysophenine KG
- W-107034
- Direct Yellow C
- Chrysophenine GP
- 2870-32-8
- Direct Yellow CV
- Vondacel Yellow CG
- Chrysophenine, Dye content 65 %
- Disodium 4,4'-bis((4-ethoxyphenyl)azo)stilbene-2,2'-disulphonate
- DTXSID5041728
- CI Direct Yellow 12
- Aurophenine O
- Chrysophenine J
- Peeramine Chrysophenine YA
- Chrysophenine ESP
- Fenamin Yellow CP
- Chrysophenine Y
- Airedale Yellow CHD
- Chrysophenine G
- Tertrodirect Yellow CG
- Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-(2-(4-ethoxyphenyl)diazenyl)-, sodium salt (1:2)
- Amanil Chrysophenine G
- Cotton Yellow CH
- Diazamine Yellow C
- Kayaku Chrysophenine GN
- Tox21_301479
- DTXCID3021728
- Chrysophenine YA-CF
- Atlantic Chrysophenine YA
- disodium;5-[(4-ethoxyphenyl)diazenyl]-2-[(E)-2-[4-[(4-ethoxyphenyl)diazenyl]-2-sulfonatophenyl]ethenyl]benzenesulfonate
- EINECS 220-698-2
- Benzanil Yellow CH
- Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-ethoxyphenyl)azo)-, disodium salt
- disodium4,4'-bis[(4-ethoxyphenyl)azo]stilbene-2,2'-disulphonate
- C.I. Direct Yellow 12
- YQMJDPHTMKUEHG-ZNBXPSQRSA-L
- Direct yellow-12
- C.I. Direct Yellow 12 (8CI)
- Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-[(4-ethoxyphenyl)azo]-, disodium salt
- Direct Yellow 12;CI 24895
- DY12 dye
- FC52661
- EINECS 233-779-2
- Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-[2-(4-ethoxyphenyl)diazenyl]-, sodium salt (1:2)
- MDL： MFCD00007488
- Inchi： 1S/C30H28N4O8S2.2Na/c1-3-41-27-15-11-23(12-16-27)31-33-25-9-7-21(29(19-25)43(35,36)37)5-6-22-8-10-26(20-30(22)44(38,39)40)34-32-24-13-17-28(18-14-24)42-4-2;;/h5-20H,3-4H2,1-2H3,(H,35,36,37)(H,38,39,40);;/q;2*+1/p-2/b6-5+,33-31+,34-32+;;
- InChI Key： YQMJDPHTMKUEHG-RNVLWOMCSA-L
- SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1)OCC)/N=N/C1C=CC(=CC=1)OCC)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

Exact Mass: 680.09900
Monoisotopic Mass: 680.098745
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 46
Rotatable Bond Count: 10
Complexity: 1070
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: Not available
Topological Polar Surface Area: 182

Experimental Properties

Color/Form: Yellow powder
PSA: 199.06000
LogP: 9.45500
Solubility: It has good water solubility, soluble in water in yellow to golden yellow solution, slightly soluble in ethanol (lemon color), ethylene glycol ether and acetone (green light yellow)
Color index: 24895

Chrysophenine (Technical Grade) Security Information

WGK Germany：3
Safety Instruction： S24/25
Safety Term：S24/25
TSCA：Yes
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Chrysophenine (Technical Grade) Pricemore >>

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